Cas no 64839-09-4 (2-Methyl-3-phenylmethoxypropan-1-ol)

• Product Name: 2-Methyl-3-phenylmethoxypropan-1-ol
• CAS No: 64839-09-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD01075208
• CID: 502050
• PubChem ID: 562208
• Update Time: 2025-05-20

2-Methyl-3-phenylmethoxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxy-2-methyl-1-propanol
• 3-(benzyloxy)-2-methylpropan-1-ol
• AKOS006230178
• A1-00419
• 3-(Benzyloxy)-2-methyl-1-propanol #
• SB45047
• A831206
• 3-benzyloxy-2-methyl-1-propanol, AldrichCPR
• 56850-59-0
• SCHEMBL149042
• rac 3-Benzyloxy-2-methyl-1-propanol
• 3-benzyloxy-2-methylpropan-1-ol
• 64839-09-4
• 3-benzyloxy-2-methyl-propan-1-ol
• 1-Propanol, 2-methyl-3-(phenylmethoxy)-
• 2-methyl-3-phenylmethoxypropan-1-ol
• DTXSID00972278
• C11H16O2
• MFCD01075208
• CS-0154038
• FT-0714329
• 2-methyl-3-phenylmethoxy-1-propanol
• W11218
• WS-01922
• Rac. 3-benzyloxy-2-methyl-1-propanol
• DA-04018
• 2-Methyl-3-phenylmethoxypropan-1-ol

• MDL： MFCD01075208
• Inchi： 1S/C11H16O2/c1-10(7-12)8-13-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3
• InChI Key： NGRZOWQXYGMVQS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)CO

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Methyl-3-phenylmethoxypropan-1-ol

2-Methyl-3-phenylmethoxypropan-1-ol (CAS No. 64839-09-4): Properties, Applications, and Market Insights

2-Methyl-3-phenylmethoxypropan-1-ol (CAS No. 64839-09-4) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 2-Methyl-3-benzyloxy-1-propanol, is characterized by its unique molecular structure, which combines a phenylmethoxy group with a hydroxyl-functionalized propanol backbone. Its chemical formula is C11H16O2, and it has a molecular weight of 180.24 g/mol.

The physical and chemical properties of 2-Methyl-3-phenylmethoxypropan-1-ol make it a valuable intermediate in synthetic chemistry. It typically appears as a colorless to pale yellow liquid with a mild, aromatic odor. The compound exhibits moderate solubility in organic solvents such as ethanol, acetone, and ethyl acetate, while being sparingly soluble in water. Its boiling point ranges between 250-260°C, and it has a density of approximately 1.04 g/cm³ at room temperature.

One of the most significant applications of 2-Methyl-3-phenylmethoxypropan-1-ol is in the pharmaceutical industry, where it serves as a key building block for the synthesis of various active pharmaceutical ingredients (APIs). Researchers have explored its use in the development of anti-inflammatory agents and central nervous system (CNS) drugs, particularly due to its ability to modulate specific biological pathways. Recent studies have also investigated its potential as a precursor for flavor and fragrance compounds, adding to its commercial value.

In the cosmetics and personal care industry, 2-Methyl-3-phenylmethoxypropan-1-ol has gained attention as a potential ingredient in skin care formulations. Its mild properties and compatibility with other cosmetic ingredients make it suitable for use in moisturizers and anti-aging products. With the growing demand for clean beauty and sustainable cosmetics, this compound is being reevaluated for its eco-friendly profile.

The global market for 2-Methyl-3-phenylmethoxypropan-1-ol has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Major manufacturers are focusing on green chemistry approaches to produce this compound more sustainably, aligning with the industry's shift toward environmentally friendly processes. Market analysts predict continued expansion, particularly in Asia-Pacific regions, where pharmaceutical production is rapidly increasing.

From a synthetic chemistry perspective, 2-Methyl-3-phenylmethoxypropan-1-ol offers interesting possibilities for structural modification. Chemists are exploring its use in asymmetric synthesis and as a chiral auxiliary in various organic transformations. The compound's stability under different reaction conditions makes it particularly valuable for multi-step synthesis processes.

Recent advancements in analytical techniques have improved the characterization of 2-Methyl-3-phenylmethoxypropan-1-ol and its derivatives. Modern spectroscopic methods, including NMR and mass spectrometry, allow for precise quality control, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. These technological improvements have contributed to the compound's growing popularity in high-value applications.

For researchers working with 2-Methyl-3-phenylmethoxypropan-1-ol, proper storage and handling are essential to maintain its stability. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is required. While not classified as hazardous under normal conditions, standard laboratory safety protocols should always be followed when handling this chemical.

The future outlook for 2-Methyl-3-phenylmethoxypropan-1-ol appears promising, with ongoing research exploring new applications in material science and biotechnology. Its structural features make it a candidate for developing advanced polymers and functional materials. As synthetic methodologies continue to evolve, we can expect to see expanded uses for this versatile compound across multiple scientific disciplines.

In conclusion, 2-Methyl-3-phenylmethoxypropan-1-ol (CAS No. 64839-09-4) represents an important chemical intermediate with diverse applications. Its unique properties and growing commercial significance make it a compound worth watching in the coming years. As industries continue to prioritize sustainable chemistry and innovative materials, this molecule is likely to play an increasingly important role in scientific and industrial developments.